Cas no 1189715-10-3 (2-Methyl-d3-3-(trifluoromethyl)pivalanilide)

• Product name: 2-Methyl-d3-3-(trifluoromethyl)pivalanilide
• CAS No: 1189715-10-3
• MF: C₁₃H₁₆F₃NO
• MW: 262.285939216614
• CID: 4576491

2-Methyl-d3-3-(trifluoromethyl)pivalanilide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-[2-(trideuteriomethyl)-3-(trifluoromethyl)phenyl]propanamide
• 2-Methyl-d3-3-(trifluoromethyl)pivalanilide

• Inchi： 1S/C13H16F3NO/c1-8-9(13(14,15)16)6-5-7-10(8)17-11(18)12(2,3)4/h5-7H,1-4H3,(H,17,18)/i1D3
• InChI Key： BTZICTAKSVSHCJ-FIBGUPNXSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1C([2H])([2H])[2H])(=O)C(C)(C)C

Additional information on 2-Methyl-d3-3-(trifluoromethyl)pivalanilide

2-Methyl-d3-3-(trifluoromethyl)pivalanilide: A Comprehensive Overview

The compound CAS No. 1189715-10-3, also known as 2-Methyl-d3-3-(trifluoromethyl)pivalanilide, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pivalanilide framework with a trifluoromethyl group and a methyl substitution. The presence of deuterium in the methyl group further enhances its utility in specific chemical reactions and analytical techniques.

Recent studies have highlighted the importance of 2-Methyl-d3-3-(trifluoromethyl)pivalanilide in the synthesis of advanced materials and pharmaceuticals. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in research laboratories worldwide. The trifluoromethyl group imparts unique electronic properties, making it suitable for applications in fluorine chemistry and related fields.

The synthesis of CAS No. 1189715-10-3 involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to synthesize this compound, leveraging modern catalytic techniques and advanced purification methods. These advancements have significantly improved the yield and purity of the compound, making it more accessible for industrial and academic use.

In terms of applications, 2-Methyl-d3-3-(trifluoromethyl)pivalanilide has been extensively used in the development of novel pharmaceutical agents. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. Recent studies have explored its role in drug delivery systems, where its stability and reactivity make it an ideal candidate for targeted drug delivery.

Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the synthesis of high-performance polymers and coatings. The trifluoromethyl group contributes to the thermal stability and chemical resistance of these materials, making them suitable for use in harsh environments. Researchers are actively exploring its potential in creating advanced materials for aerospace and automotive industries.

The deuterium substitution in the methyl group of CAS No. 1189715-10-3 adds another layer of functionality to this compound. Deuterated compounds are often used in nuclear magnetic resonance (NMR) spectroscopy to simplify spectral analysis by reducing signal overlap. This property makes 2-Methyl-d3-3-(trifluoromethyl)pivalanilide an invaluable tool in structural elucidation and mechanistic studies.

In conclusion, CAS No. 1189715-10-3, or 2-Methyl-d3-3-(trifluoromethyl)pivalanilide, is a versatile and highly functional compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.